Cas no 2171678-70-7 (3-({bicyclo3.2.0heptan-6-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({bicyclo3.2.0heptan-6-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171678-70-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5807365
• PubChem ID: 165819580
• Update Time: 2025-05-30

3-({bicyclo3.2.0heptan-6-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({bicyclo3.2.0heptan-6-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1566553
• 2171678-70-7
• 3-({bicyclo[3.2.0]heptan-6-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H28N2O5/c29-24(30)13-23(25(31)27-22-12-15-6-5-11-16(15)22)28-26(32)33-14-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,15-16,21-23H,5-6,11-14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GDYYEVDCXSERFZ-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC2CCCC21

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({bicyclo3.2.0heptan-6-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-({Bicyclo[3.2.0]heptan-6-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171678-70-7, known as 3-({bicyclo[3.2.0]heptan-6-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a bicyclic system and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable asset in fields such as drug discovery, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of bicyclo[3.2.0]heptane systems in medicinal chemistry due to their unique pharmacokinetic properties and ability to enhance drug bioavailability. The integration of this bicyclic framework with the Fmoc group has been shown to significantly improve the stability and solubility of the compound, making it an ideal candidate for use in peptide synthesis and as a protective group in organic chemistry.

The Fmoc group, derived from fluorene, is widely recognized for its role in solid-phase peptide synthesis (SPPS). Its application in this compound underscores its versatility and adaptability in modern chemical research. The combination of the Fmoc group with the bicyclo[3.2.0]heptane system introduces a novel approach to designing molecules with enhanced functionality and specificity.

One of the most intriguing aspects of this compound is its potential in drug delivery systems. Researchers have demonstrated that the unique stereochemistry of the bicyclo[3.2.0]heptane system can influence the pharmacokinetics of drugs, potentially leading to more efficient therapeutic agents. Additionally, the presence of the Fmoc group allows for precise control over the release kinetics of active pharmaceutical ingredients (APIs), which is a critical factor in modern drug design.

Recent advancements in computational chemistry have enabled scientists to predict the behavior of this compound under various conditions with unprecedented accuracy. For instance, molecular dynamics simulations have revealed that the bicyclo[3.2.0]heptane system exhibits remarkable flexibility, which could be harnessed for developing adaptive drug delivery systems. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the Fmoc group, shedding light on its role in stabilizing reactive intermediates during chemical reactions.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge methodologies. The key steps include the preparation of the bicyclo[3.2.0]heptane derivative and its subsequent coupling with the Fmoc group via amide bond formation. This process requires meticulous control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For example, its ability to form stable amide bonds makes it an attractive candidate for use in polymer chemistry, where it could serve as a building block for constructing advanced materials with tailored properties.

Moreover, recent studies have explored the use of this compound in biotechnology applications, particularly in protein engineering and enzyme design. The integration of this molecule into protein scaffolds has been shown to enhance their stability and catalytic efficiency, opening new avenues for industrial biotechnology.

In conclusion, 3-({bicyclo[3.2.0]heptan-6-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.